Cas no 2098014-84-5 (1-(1-Propylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(1-Propylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2098014-84-5
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5046630
• Update Time: 2025-05-22

1-(1-Propylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-propylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(1-propylpiperidin-3-yl)triazole-4-carboxylic acid
• 1-(1-Propylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C11H18N4O2/c1-2-5-14-6-3-4-9(7-14)15-8-10(11(16)17)12-13-15/h8-9H,2-7H2,1H3,(H,16,17)
• InChI Key： AKGNEEPTBGRGFH-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2CCCN(CCC)C2)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: -1.3
• Topological Polar Surface Area: 71.2

Additional information on 1-(1-Propylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

1-(1-Propylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic Acid: A Comprehensive Overview

1-(1-Propylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid, also known by its CAS number CAS No. 2098014-84-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further highlighted its versatility and promise in various research domains.

The molecular structure of 1-(1-propylpiperidin-3-yl)-1H-1,2,3-triazole is characterized by a piperidine ring fused with a triazole moiety. The presence of the propyl group at the piperidine nitrogen introduces steric and electronic effects that can influence the compound's reactivity and bioavailability. The carboxylic acid group at the triazole position adds another layer of functionality, enabling this compound to participate in various chemical transformations and biological interactions.

Recent studies have explored the synthesis of this compound through a combination of click chemistry and traditional organic synthesis techniques. For instance, researchers have utilized copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions to construct the triazole ring with high efficiency. These methods not only enhance the yield but also allow for precise control over the stereochemistry of the product. The ability to synthesize this compound in large quantities has facilitated its use in preclinical studies and material applications.

In terms of biological activity, 1-(1-propylpiperidin-3-yl)-1H-triazole has shown potential as a modulator of various enzyme activities. For example, recent research indicates that it may act as an inhibitor of certain kinases involved in cellular signaling pathways. This property makes it a promising candidate for drug development targeting diseases such as cancer and neurodegenerative disorders.

The application of computational chemistry tools has further elucidated the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that the triazole moiety plays a critical role in binding to protein pockets, while the propyl-substituted piperidine enhances solubility and permeability. These insights have guided efforts to optimize the compound's pharmacokinetic properties for therapeutic use.

Beyond pharmacology, this compound has also found applications in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel catalysts for organic transformations. Recent reports highlight its effectiveness in facilitating asymmetric catalysis under mild conditions, underscoring its potential as a versatile reagent in green chemistry.

In conclusion, 1-(1-propylpiperidin-3-yl)-triazole carboxylic acid represents a multifaceted compound with diverse applications across scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and computational modeling, positions it as a valuable tool for future research and development.